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Compound of Interest

Compound Name: ML 179

Cat. No.: B1191903

Get Quote

Welcome to the ML179 Application Support Center. ML179 (also known as SR-1309) is a first-

in-class, highly selective inverse agonist of Liver Receptor Homolog-1 (LRH-1/NR5A2) with an

in vitro IC50 of 320 nM[1](). While it demonstrates potent anti-proliferative activity in ER-

negative breast cancer models (e.g., MDA-MB-231)[2]() and modulates metabolic pathways in

hepatic diseases[3](), its high lipophilicity presents significant challenges for systemic exposure

in animal studies[4]().

This guide is engineered for drug development professionals and researchers to troubleshoot

formulation failures, optimize pharmacokinetics (PK), and ensure self-validating experimental

designs.

Part 1: Diagnostic Troubleshooting & FAQs
Formulation & Solubility Failures
Q: When I dilute my ML179 DMSO stock with PBS for intravenous (IV) injection, the solution

immediately turns cloudy and precipitates. Why is this happening, and how do I fix it? A: You

are observing a "solvent crash." ML179 is a highly hydrophobic small molecule. When a high-

concentration DMSO stock is directly introduced to a high-polarity aqueous buffer like PBS, the

thermodynamic penalty of hydrating the hydrophobic drug causes it to rapidly aggregate and
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precipitate. Causality & Solution: To prevent this, you must construct a thermodynamic bridge

using co-solvents and surfactants before adding the aqueous phase. We recommend a

stepwise micellar formulation: 10% DMSO → 40% PEG300 → 5% Tween 80 → 45% Saline[5]

(). PEG300 lowers the dielectric constant of the mixture, while Tween 80 forms protective

micelles around the ML179 molecules, keeping them in suspension when the saline is finally

added.

Q: Is the standard "10% DMSO / 90% Corn Oil" formulation sufficient for my xenograft studies?

A: It depends entirely on your route of administration. The DMSO/Corn Oil emulsion yields a

clear solution at ~2.5 mg/mL and is excellent for Oral Gavage (PO) or Intraperitoneal (IP)

injections because the lipid vehicle enhances lymphatic absorption[6](). However, this

formulation is strictly contraindicated for IV use, as injecting un-emulsified oils directly into the

bloodstream will cause fatal pulmonary embolisms in murine models.

Pharmacokinetics & Target Engagement
Q: My ML179 formulation is clear, and I am dosing IP at 10 mg/kg daily, but I see no reduction

in tumor volume after 14 days. Is the drug failing? A: Lack of phenotypic efficacy (tumor

shrinkage) does not necessarily mean the drug is inactive; it often indicates a pharmacokinetic

failure (rapid clearance) or a failure to reach the tumor microenvironment. ML179 is subject to

rapid biotransformation by hepatic cytochrome P450 enzymes[1](). If the drug is cleared before

maintaining concentrations above its IC50 (320 nM) in the tumor, LRH-1 will remain active.

Self-Validating Action: Do not wait 14 days to find out if your dosing regimen works. Conduct an

acute target engagement assay (see Protocol 2). Dose the animal, harvest the tumor/liver at 6

hours, and measure LRH-1 target genes (e.g., CYP19A1 or SHP) via RT-qPCR[3](). If target

genes are not repressed at 6 hours, you must increase dosing frequency (e.g., BID) or switch

to a continuous infusion pump.

Part 2: Data Presentation & Decision Matrices
Table 1: Comparative Formulation Strategies for ML179
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Formulation
Composition

Max Solubility Ideal Route Pros Cons

10% DMSO +

90% Corn Oil
~2.5 mg/mL PO, IP

High stability,

easy to prepare,

utilizes lipid

absorption

pathways.

Cannot be used

for IV. Viscous,

requires thick

gauge needles.

10% DMSO +

40% PEG300 +

5% Tween 80 +

45% Saline

~2.0 mg/mL IV, IP

Creates a fine

micellar

dispersion. Rapid

systemic

absorption.

Requires strict

stepwise

addition. Prone

to crash if

rushed.

10% DMSO +

90% (20% SBE-

β-CD in Saline)

~1.5 mg/mL IV, SC

Excellent

biocompatibility,

low injection site

toxicity.

Lower max

concentration.

Expensive

excipient.

Table 2: Target Gene Biomarkers for In Vivo Validation
Tissue / Cell Type

Primary Target
Gene

Expected ML179
Response

Biological
Implication

Liver / Hepatic
SHP (NR0B2),

ABCB11
Downregulated

Confirms hepatic

LRH-1 inverse

agonism and altered

bile acid/lipid

homeostasis.

Breast Tumor (ER-) CCNE1 (Cyclin E1) Downregulated

Confirms cell cycle

arrest and inhibition of

proliferation in

xenografts.

Adipose / Breast
CYP19A1

(Aromatase)
Downregulated

Confirms suppression

of local estrogen

biosynthesis.
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Part 3: Visualizing the Workflows

ML179 Dry Powder
(Hydrophobic)

Dissolve in 10% DMSO
(Primary Solvent)

Route of Administration?

Oral Gavage (PO) / IP Intravenous (IV)

Add 90% Corn Oil
Mix thoroughly

Add 40% PEG300
+ 5% Tween 80
+ 45% Saline

Final: ~2.5 mg/mL
(Lipid Emulsion)

Final: ~2.0 mg/mL
(Micellar Solution)

Click to download full resolution via product page

Workflow for formulating ML179 to maximize in vivo bioavailability based on dosing route.
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ML179
(Inverse Agonist)

LRH-1 (NR5A2)
Nuclear Receptor

 Binds LBD

Co-repressor
Recruitment

 Induces Conformation

Target Gene Repression
(CYP19A1, SHP, CCNE1)

 Chromatin Modification

Decreased Tumor Proliferation
& Altered Metabolism

 Phenotypic Shift

Click to download full resolution via product page

Mechanism of action of ML179 repressing LRH-1 target genes to inhibit cancer proliferation.
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Part 4: Self-Validating Experimental Protocols
Protocol 1: Stepwise Micellar Formulation of ML179 for
IV/IP Use
This protocol ensures the creation of a stable, 2.0 mg/mL micellar dispersion without solvent

crashing[5]().

Primary Solvation: Weigh 2.0 mg of ML179 powder into a sterile glass vial. Add 100 µL of

molecular-grade DMSO (10% of final volume). Vortex vigorously until the powder is

completely dissolved. Causality: DMSO disrupts the crystalline lattice of the hydrophobic

powder.

Co-solvent Addition: Add 400 µL of PEG300 (40% of final volume) to the DMSO-drug

solution. Vortex for 30 seconds. Causality: PEG300 acts as a bridging solvent, lowering the

thermodynamic shock of the upcoming aqueous phase.

Surfactant Addition: Add 50 µL of Tween 80 (5% of final volume). Pipette up and down gently

to avoid excessive bubbling, then vortex for 1 minute. Causality: Tween 80 coats the ML179

molecules, forming micelles that will keep the drug suspended in water.

Aqueous Dilution:Dropwise, add 450 µL of sterile Saline or PBS (45% of final volume) while

continuously swirling the vial.

Final Sonication: Place the vial in a water bath sonicator at room temperature for 5–10

minutes to ensure a homogenous, clear solution. Note: Use the working solution within 4

hours to prevent delayed precipitation.

Protocol 2: In Vivo Target Engagement Assay (Self-
Validation)
Do not proceed to long-term efficacy studies without verifying that your ML179 formulation is

successfully hitting the LRH-1 target in your specific animal model.

Acute Dosing: Administer the formulated ML179 (e.g., 10 mg/kg) to a cohort of 3 mice,

alongside a vehicle-control cohort.
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Tissue Harvest: Euthanize the mice at exactly 6 hours post-dose. Rapidly excise the liver (or

tumor tissue) and immediately snap-freeze in liquid nitrogen. Causality: Transcriptional

repression by inverse agonists is rapid; 6 hours captures the nadir of mRNA expression

before compensatory feedback loops activate.

RNA Extraction: Homogenize the tissue in TRIzol reagent and isolate total RNA following

standard protocols.

RT-qPCR: Synthesize cDNA and perform quantitative PCR for established LRH-1 targets

(e.g., NR0B2/SHP in liver, or CCNE1 in tumors)[3](). Normalize to a stable housekeeping

gene (e.g., GAPDH or ACTB).

Validation Gate: You must observe a statistically significant reduction (typically >40%

repression) in target gene expression compared to vehicle controls[1](). If repression is

absent, your drug is either precipitating in vivo, being metabolized too quickly, or failing to

penetrate the target tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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